Cas no 63967-40-8 (Nonanal, heptadecafluoro-)

• Product name: Nonanal, heptadecafluoro-
• CAS No: 63967-40-8
• MF: C₉HOF₁₇
• MW: 448.07644
• CID: 425278
• PubChem ID: 14496000

Nonanal, heptadecafluoro- Chemical and Physical Properties

Names and Identifiers

• Nonanal, heptadecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononanal
• NS00011202
• DTXSID20561002
• (Perfluorooctane)-1-carbaldehydle
• 63967-40-8

• Inchi： InChI=1S/C9HF17O/c10-2(11,1-27)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)9(24,25)26/h1H
• InChI Key： OLALBODTPKELPY-UHFFFAOYSA-N
• SMILES： C(=O)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 447.97553
• Monoisotopic Mass: 447.9755934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 5.5

Experimental Properties

• PSA: 17.07